4-cyclobutyl-6-{4-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 2-[[4-(6-cyclobutyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]methyl]-5-methyl-1,3,4-oxadiazole
• InChI: InChI=1S/C17H24N6OS/c1-12-20-21-16(24-12)11-22-6-8-23(9-7-22)15-10-14(13-4-3-5-13)18-17(19-15)25-2/h10,13H,3-9,11H2,1-2H3
• InChI Key: UWBGBRGIHZVWMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)CN2CCN(CC2)C3=NC(=NC(=C3)C4CCC4)SC
• Molecular Formula: C17H24N6OS
• Molecular Weight: 360.5 g/mol
• CAS No.: 2640972-90-1

Description

The compound 4-cyclobutyl-6-{4-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine is a pyrimidine derivative characterized by three distinct substituents:

• Piperazine-linked 5-methyl-1,3,4-oxadiazole at position 6, introducing hydrogen-bonding capabilities and metabolic stability due to the oxadiazole moiety .
• Methylsulfanyl (SCH₃) group at position 2, which may enhance lipophilicity and influence binding affinity .

Synthetic routes for analogous compounds often involve nucleophilic substitution reactions on pyrimidine cores, followed by piperazine coupling and oxadiazole ring formation via cyclization of acyl hydrazides .

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Bioactivity (if reported)
Target Compound	C₁₉H₂₆N₈OS₂	470.62	Cyclobutyl, oxadiazole-piperazine, SCH₃	Not reported
4-chloro-6-{4-[6-chloro-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine	C₁₄H₁₆Cl₂N₆S₂	403.35	Chloro (×2), SCH₃ (×2), pyrimidine-piperazine	Not explicitly reported; likely used in kinase inhibition studies
2,2'-(Piperazine-1,4-diyl)dipyrimidine (MM0464.12)	C₁₂H₁₄N₈	294.31	Pyrimidine (×2), piperazine	Pharmaceutical impurity standard
5-[4-(4-Methoxyphenyl)piperazin-1-yl]sulfonyl-1,3-dimethylpyrimidine-2,4-dione	C₁₇H₂₁N₅O₅S	407.45	Methoxyphenyl-piperazine, sulfonyl, pyrimidinedione	Anticancer or antimicrobial leads

Key Observations:

• Substituent Impact :
  • Replacement of chloro (electron-withdrawing) in with cyclobutyl (steric hindrance) in the target compound may alter binding pocket interactions.
  • The oxadiazole group in the target compound enhances metabolic stability compared to simple pyrimidine-piperazine analogs .

Functional Analogs

• 1,3,4-Oxadiazole Derivatives : Compounds like 1-(4-{[(5-substituted-1,3,4-oxadiazol-2-yl)thio]methyl}benzene sulfonyl)-4-methylpiperidine () demonstrated antibacterial activity against S. aureus and E. coli. The target compound’s oxadiazole moiety may confer similar bioactivity .

Research Findings and Implications

• Synthetic Feasibility : The target compound’s synthesis likely parallels methods for oxadiazole-piperazine derivatives, involving cyclization and nucleophilic substitution steps .
• Lumping Strategy Relevance : Similar compounds (e.g., pyrimidine-piperazines) may share physicochemical properties, enabling predictive modeling for solubility and reactivity .
• Bioactivity Gaps : While structural analogs show antimicrobial and kinase-modulating effects, explicit studies on the target compound are needed to confirm these hypotheses.